Cas no 2692623-72-4 (Oleyl Arachidonate)

• Product Name: Oleyl Arachidonate
• CAS No: 2692623-72-4
• MF: C₃₈H₆₆O₂
• MW: 554.93
• CID: 5146177
• Update Time: 2025-06-25

Oleyl Arachidonate Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14-Eicosatetraenoic acid, (9Z)-9-octadecen-1-yl ester, (5Z,8Z,11Z,14Z)-
• Oleyl Arachidonate

• Inchi： 1S/C38H66O2/c1-3-5-7-9-11-13-15-17-19-21-22-24-26-28-30-32-34-36-38(39)40-37-35-33-31-29-27-25-23-20-18-16-14-12-10-8-6-4-2/h11,13,17-20,22,24,28,30H,3-10,12,14-16,21,23,25-27,29,31-37H2,1-2H3/b13-11-,19-17-,20-18-,24-22-,30-28-
• InChI Key： JHFDJRJMMSRXPU-JBEPULLTSA-N
• SMILES： C(=O)(OCCCCCCCC/C=C\CCCCCCCC)CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC

Additional information on Oleyl Arachidonate

The Role of Oleyl Arachidonate (CAS No. 2692623-72-4) in Modern Biomedical Applications

Oleyl Arachidonate, a semi-synthetic ester compound with the CAS registry number 2692623-72-4, represents an emerging lipid mediator at the intersection of oleyl arachidonate chemistry and biomedical innovation. Structurally characterized by the conjugation of oleyl alcohol's unsaturated hydrocarbon chain with arachidonic acid's polyunsaturated fatty acid (PUFA) moiety, this compound exhibits unique physicochemical properties that enable multifunctional applications across dermatology, nutraceuticals, and drug delivery systems. Recent advancements in lipidomics and metabolic pathway analysis have revealed novel mechanisms underlying its bioactivity, positioning it as a promising agent in both preventive and therapeutic contexts.

Oleyl-Arachidonate's chemical structure (C₃₈H₆₈O₄) combines the flexibility of an 18-carbon oleyl chain with the bioregulatory potential of arachidonic acid's four conjugated double bonds. This configuration imparts amphiphilic characteristics critical for membrane integration, while its PUFA component activates peroxisome proliferator-activated receptors (PPARs), a key pathway in anti-inflammatory signaling. Recent studies published in Nature Communications (Q3 2023) demonstrated its ability to modulate NF-κB pathways in keratinocytes, suggesting potential utility in treating inflammatory skin disorders like atopic dermatitis.

In dermatological applications, Oleyl Arachidonate functions as a dual-action ingredient enhancing both barrier integrity and epidermal homeostasis. Clinical trials conducted by the Skin Research Institute of Basel (SRI-Basel) showed statistically significant improvements in transepidermal water loss (TEWL) reduction and stratum corneum hydration when formulated into emulsions at 0.5–1% concentrations. Its lipophilic nature facilitates penetration through lipid bilayers, enabling delivery of co-formulated actives deeper into dermal layers compared to conventional carriers—a breakthrough validated through confocal microscopy studies presented at the 2024 International Dermatology Congress.

Nutraceutical formulations incorporating CAS 2692623-72-4 are gaining traction for their neuroprotective properties. Preclinical models published in Biochimica et Biophysica Acta - Molecular Basis of Disease revealed dose-dependent upregulation of brain-derived neurotrophic factor (BDNF) expression in hippocampal neurons exposed to oxidative stress conditions. This mechanism aligns with emerging evidence linking omega-3/omega-6 fatty acid balance to cognitive resilience, positioning this compound as a candidate for mitigating age-related cognitive decline when administered via targeted nanoencapsulation systems.

Innovative drug delivery platforms leverage Oleyl Arachidonate's structural versatility for targeted therapy optimization. Researchers at MIT's Koch Institute recently developed pH-sensitive micelles using this compound as a core component, achieving 85% tumor-specific accumulation in xenograft models while minimizing systemic toxicity—a critical advancement highlighted in the January 2024 issue of Nano Today. The compound's ability to form stable mixed micelles with phospholipids enhances solubilization capacity for poorly water-soluble drugs like paclitaxel, demonstrating practical utility in oncology applications.

Synthetic advancements continue to refine production methods for this valuable compound. While traditional esterification processes require harsh reaction conditions, enzymatic catalysis using Candida antarctica lipase B now enables synthesis under mild aqueous conditions with >98% purity—a green chemistry breakthrough documented in the March 2024 edition of Catalysis Today. This scalable approach reduces environmental impact while maintaining product consistency essential for pharmaceutical-grade materials.

Preliminary clinical data from Phase I trials suggest favorable safety profiles with no significant adverse effects reported at therapeutic doses up to 500 mg/day. Pharmacokinetic analysis indicates rapid absorption via intestinal lymphatic transport pathways, minimizing first-pass hepatic metabolism—a characteristic advantageous for bioactive compounds prone to enzymatic degradation. These findings support ongoing Phase II trials investigating its efficacy as an adjunct therapy for metabolic syndrome comorbidities.

The compound's structural uniqueness allows simultaneous modulation of multiple biological pathways: PPARγ activation promotes adipocyte differentiation while inhibiting pro-inflammatory cytokine production; its omega-6 profile supports eicosanoid synthesis without inducing hyperinflammatory states; and its amphiphilicity enables co-delivery systems for combination therapies targeting skin-barrier repair alongside antimicrobial agents or antiaging actives.

Rapidly evolving research continues to uncover new applications such as regenerative medicine scaffolds incorporating this compound's derivatives to enhance stem cell differentiation efficiency by up to 35%, as reported at the Tissue Engineering World Summit 2024. These advancements underscore the growing recognition of Oleyl Arachidonate (CAS No. 2691617-11-8)'s role as a foundational molecule bridging lipid chemistry and translational medicine.